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Application Notes and Protocols: PK11195
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and protocols for the preparation of stock

solutions and working concentrations of PK11195, a selective ligand for the translocator protein

(TSPO), formerly known as the peripheral benzodiazepine receptor (PBR).[1] These guidelines

are intended for researchers, scientists, and professionals in drug development. The protocols

herein ensure accurate and reproducible results in both in vitro and in vivo experimental

settings.

Physicochemical Properties of PK11195
A comprehensive understanding of the physicochemical properties of PK11195 is crucial for

the accurate preparation of stock solutions and for ensuring its stability and efficacy in

experimental assays.
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Property Value Source

Molecular Formula C₂₁H₂₁ClN₂O [2]

Molecular Weight 352.86 g/mol [2][3]

Appearance White solid [3]

Purity >98% [2][3]

Solubility in DMSO Up to 100 mM [3]

Solubility in Ethanol Up to 75 mM [2][4]

Storage
Store at room temperature or

2-8°C
[2][3]

Preparation of PK11195 Stock Solutions
The following protocol outlines the steps for preparing a high-concentration stock solution of

PK11195, which can then be diluted to the desired working concentrations. Given its high

solubility, Dimethyl Sulfoxide (DMSO) is the recommended solvent for the primary stock

solution.

Materials:

PK11195 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Protocol:

Equilibrate: Allow the PK11195 powder and DMSO to reach room temperature before use.
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Weigh: Accurately weigh the desired amount of PK11195 powder using a calibrated

analytical balance. For example, to prepare a 100 mM stock solution, weigh out 3.53 mg of

PK11195.

Dissolve: Add the appropriate volume of DMSO to the vial containing the PK11195 powder.

To prepare a 100 mM stock solution with 3.53 mg of PK11195, add 100 µL of DMSO.

Mix: Vortex the solution thoroughly until the PK11195 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may aid in dissolution.

Store: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Reconstitution Calculator:

To calculate the volume of solvent needed for a specific mass of PK11195 to achieve a desired

molarity, use the following formula:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Molarity (mol/L))

Recommended Working Concentrations
The optimal working concentration of PK11195 is application-dependent. The following table

summarizes typical concentration ranges used in various experimental models. It is highly

recommended to perform a dose-response experiment to determine the optimal concentration

for your specific assay.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application
Typical Working
Concentration

Source

In Vitro Assays

Cell Viability/Proliferation

Assays
10 - 100 µM [5]

Apoptosis Induction 25 - 100 µM [5][6]

Mitochondrial Membrane

Potential Assays
~25 µM [6]

Reactive Oxygen Species

(ROS) Measurement
25 - 50 µM [6][7]

Cytokine Release Assays (e.g.,

ELISA)
0.5 µM [8]

In Vivo Studies

Rodent Models (intraperitoneal

injection)
1 - 3 mg/kg [9][10]

PET Imaging Studies
Bolus injection of radiolabeled

[¹¹C]PK11195
[10][11]

Experimental Workflow and Signaling Pathway
Experimental Workflow for PK11195 Solution Preparation
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Stock Solution Preparation

Working Solution Preparation

Weigh PK11195 Powder

Dissolve in DMSO

Vortex to Mix

Aliquot for Storage

Store at -20°C / -80°C

Thaw Stock Aliquot

Retrieve for use

Dilute with Media/Buffer

Use in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9599342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9599342/
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2021.628508/full
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2021.628508/full
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2020.544431/full
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2020.544431/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.615543/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.615543/full
https://jnm.snmjournals.org/content/50/11/1904
https://jnm.snmjournals.org/content/48/1/158
https://www.benchchem.com/product/b1678502#preparing-pk11195-stock-solutions-and-working-concentrations
https://www.benchchem.com/product/b1678502#preparing-pk11195-stock-solutions-and-working-concentrations
https://www.benchchem.com/product/b1678502#preparing-pk11195-stock-solutions-and-working-concentrations
https://www.benchchem.com/product/b1678502#preparing-pk11195-stock-solutions-and-working-concentrations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678502?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

